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Compound of Interest

Compound Name: GSK3368715

Cat. No.: B15584202

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information and guidance for researchers and

clinicians working with GSK3368715, a potent inhibitor of type I protein arginine

methyltransferases (PRMTs). A key safety concern that emerged during its clinical development

was a higher-than-expected incidence of thromboembolic events (TEEs). This guide offers a

comprehensive overview of the available data, troubleshooting advice for ongoing experiments,

and answers to frequently asked questions to ensure the safe and effective use of this

compound in a research setting.

Frequently Asked Questions (FAQs)
Q1: What is the primary safety concern observed with GSK3368715 in clinical trials?

A1: The primary safety concern is a notable incidence of thromboembolic events (TEEs). A

Phase 1 clinical trial (NCT03666988) in patients with advanced solid tumors was terminated

early due to a higher-than-expected rate of TEEs, alongside limited target engagement at safer

doses and a lack of clinical efficacy.[1][2][3]

Q2: How frequently were these thromboembolic events observed?
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A2: In the Phase 1 study, 9 out of 31 patients (29%) across all dose groups experienced a total

of 12 thromboembolic events.[1][2] The severity of these events was significant, including 8

grade 3 events and 1 fatal grade 5 pulmonary embolism.[1][2]

Q3: At what dose of GSK3368715 were thromboembolic events most prominent?

A3: The enrollment in the clinical trial was paused at the 200 mg dose level following the

observation of a higher-than-expected incidence of TEEs among the initial 19 participants.[1][2]

Dose-limiting toxicities were reported in 3 out of 12 patients (25%) at the 200 mg dose.[1][2]

Q4: What is the proposed mechanism linking GSK3368715 to thromboembolic events?

A4: GSK3368715 is a potent inhibitor of type I PRMTs, including PRMT1, PRMT3, PRMT4,

PRMT6, and PRMT8.[4] PRMTs play a role in various cellular processes, and preclinical

studies have suggested that inhibition of PRMTs can impact platelet function.[5] While the

exact mechanism for GSK3368715-induced thromboembolism is not fully elucidated, it is

hypothesized to be related to its on-target effects on the coagulation cascade or platelet

biology. Further investigation into this relationship is warranted.

Troubleshooting Guide for Preclinical and In Vitro
Experiments
If you are encountering unexpected results related to coagulation or platelet function in your

experiments with GSK3368715, consider the following troubleshooting steps:

Issue: Observation of cellular aggregation or clotting in in vitro models.

Possible Cause: The concentration of GSK3368715 may be high enough to induce cellular

changes that mimic pro-thrombotic conditions.

Troubleshooting Steps:

Dose-Response Analysis: Conduct a thorough dose-response analysis to determine the

lowest effective concentration that achieves the desired biological effect without causing

cellular aggregation.
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Control Experiments: Include appropriate vehicle controls (e.g., DMSO) to ensure the

observed effects are specific to GSK3368715.

Platelet Function Assays: If working with blood components, consider performing standard

platelet aggregation and activation assays to directly assess the impact of GSK3368715
on platelet function.

Issue: In vivo models exhibiting signs of thrombosis or vascular occlusion.

Possible Cause: The observed in vivo toxicity may be a direct consequence of the pro-

thrombotic effects of GSK3368715.

Troubleshooting Steps:

Dose Adjustment: Re-evaluate the dosing regimen. Consider lowering the dose or

exploring alternative administration schedules.

Anticoagulant Co-administration: In exploratory studies, the co-administration of a

standard anticoagulant could be considered to mitigate thrombotic risk, although this may

introduce confounding variables.

Histopathological Analysis: Conduct thorough histopathological examination of tissues,

particularly the lungs, heart, and major blood vessels, to identify any evidence of

microthrombi or vascular damage.

Hematological Monitoring: Closely monitor hematological parameters, including platelet

counts and coagulation profiles (e.g., PT, aPTT), in animal models.

Data on Thromboembolic Events from Clinical Trials
The following table summarizes the key quantitative data regarding thromboembolic events

observed in the Phase 1 clinical trial of GSK3368715.
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Parameter Value Reference

Total Patients Enrolled 31 [1][2]

Patients Experiencing TEEs 9 (29%) [1][2]

Total Thromboembolic Events 12 [1][2]

Grade 3 TEEs 8 [1][2]

Grade 5 TEEs (Pulmonary

Embolism)
1 [1][2]

Dose Level with Paused

Enrollment
200 mg [1][2]

Experimental Protocols
For researchers investigating the pro-thrombotic potential of GSK3368715, the following

experimental approaches are recommended:

In Vitro Platelet Aggregation Assay
Objective: To assess the direct effect of GSK3368715 on platelet aggregation.

Methodology:

Isolate platelets from fresh whole blood from healthy donors.

Prepare platelet-rich plasma (PRP).

Pre-incubate PRP with varying concentrations of GSK3368715 or vehicle control for a

specified time.

Induce platelet aggregation using standard agonists such as ADP, collagen, or thrombin.

Measure the change in light transmission using a platelet aggregometer.

Calculate the percentage of aggregation for each concentration of GSK3368715
compared to the control.
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In Vivo Murine Model of Thrombosis
Objective: To evaluate the in vivo pro-thrombotic effect of GSK3368715.

Methodology:

Administer GSK3368715 or vehicle control to mice via the appropriate route (e.g., oral

gavage) for a predetermined duration.

Induce thrombosis using a model such as the ferric chloride-induced carotid artery injury

model or the tail bleeding time assay.

Measure the time to vessel occlusion or the duration of bleeding.

Collect blood samples for analysis of coagulation parameters.

Harvest tissues for histopathological examination.

Signaling Pathways and Experimental Workflow
Diagrams
To visually represent the concepts discussed, the following diagrams have been generated

using Graphviz.
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GSK3368715 Mechanism of Action

Hypothesized Link to Thromboembolic Events
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Experimental Workflow for Investigating Thromboembolic Risk

In Vitro Assessment In Vivo Assessment

Isolate Platelets

Incubate with GSK3368715

Perform Platelet Aggregation Assay

Analyze Aggregation Data

Administer GSK3368715 to Animal Model

Induce Thrombosis

Monitor Physiological Parameters

Collect Blood and Tissues

Analyze Coagulation & Histopathology

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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